1-benzofuran-2-yl(5-bromo-2-thienyl)methanone

• IUPAC Name: 1-benzofuran-2-yl-(5-bromothiophen-2-yl)methanone
• InChI: InChI=1S/C13H7BrO2S/c14-12-6-5-11(17-12)13(15)10-7-8-3-1-2-4-9(8)16-10/h1-7H
• InChI Key: TWVBESBWLWMASK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)C3=CC=C(S3)Br
• Molecular Formula: C13H7BrO2S
• Molecular Weight: 307.16 g/mol

Description

1-benzofuran-2-yl(5-bromo-2-thienyl)methanone is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 1-benzofuran-2-yl(5-bromo-2-thienyl)methanone is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer growth. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes involved in the production of inflammatory mediators. It also inhibits the activation of nuclear factor kappa B (NF-κB), a signaling pathway that is involved in the regulation of inflammation and cancer growth.
Biochemical and Physiological Effects:
1-benzofuran-2-yl(5-bromo-2-thienyl)methanone has been found to exhibit various biochemical and physiological effects in scientific studies. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes, which are involved in the development of inflammation. It also exhibits antioxidant properties, which can help to protect cells from oxidative damage. In addition, this compound has been found to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzofuran-2-yl(5-bromo-2-thienyl)methanone in lab experiments is its potential therapeutic applications in various areas of research. This compound has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for further investigation. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-benzofuran-2-yl(5-bromo-2-thienyl)methanone. One area of investigation could be the development of more efficient synthesis methods that can produce higher yields of the compound. Another area of research could be the investigation of the compound's potential therapeutic applications in other areas, such as neurodegenerative diseases and cardiovascular disorders. Furthermore, the mechanism of action of this compound could be further elucidated to better understand its effects on inflammation and cancer growth. Finally, the development of more water-soluble derivatives of this compound could be investigated to overcome its limitations in lab experiments.

Synthesis Methods

1-benzofuran-2-yl(5-bromo-2-thienyl)methanone can be synthesized through a multistep process that involves the reaction of 5-bromo-2-thiophenecarboxaldehyde with 2-hydroxybenzophenone in the presence of a base catalyst. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

1-benzofuran-2-yl(5-bromo-2-thienyl)methanone has been investigated for its potential therapeutic applications in various scientific studies. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for further research in these areas.